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Compound of Interest

Compound Name: (tert-Butylperoxy)(triphenyl)silane

Cat. No.: B096289 Get Quote

An In-depth Technical Guide to the Safety and Handling of (tert-Butylperoxy)(triphenyl)silane

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and

is not a substitute for a formal Safety Data Sheet (SDS). (tert-Butylperoxy)(triphenyl)silane is

a specialty chemical, and a specific SDS should be obtained from the manufacturer or supplier.

The information herein is compiled from data on structurally analogous compounds and

general principles of chemical safety. All handling and safety procedures should be conducted

by trained personnel in a controlled laboratory environment.

Introduction
(tert-Butylperoxy)(triphenyl)silane is an organosilicon compound containing a peroxide

group. This unique structure suggests its potential utility in organic synthesis, potentially as a

radical initiator or an oxidizing agent, where the triphenylsilyl group can influence reactivity and

selectivity. The presence of the peroxide linkage, however, necessitates stringent safety and

handling precautions due to the inherent instability of such bonds. This guide provides a

comprehensive overview of the known and anticipated safety considerations, handling

procedures, and emergency protocols for (tert-Butylperoxy)(triphenyl)silane, based on data

from analogous compounds.

Hazard Identification and Classification
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While specific hazard classification for (tert-Butylperoxy)(triphenyl)silane is not readily

available, based on its structural components—a tert-butyl peroxide and a triphenylsilyl group

—it can be anticipated to fall under the following hazard categories:

Organic Peroxide: Organic peroxides are thermally unstable and may undergo exothermic

decomposition. This can be initiated by heat, friction, mechanical shock, or contamination,

leading to fire or explosion.

Skin and Eye Irritant: Organosilane compounds can cause irritation upon contact with skin

and eyes.

Respiratory Irritant: Inhalation of dust or vapors may cause respiratory tract irritation.

Analogous Compound Hazard Statements:

Based on safety data for tert-butyl hydroperoxide and triphenylsilane, the following GHS hazard

statements are likely relevant:

H242: Heating may cause a fire.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Quantitative Data from Analogous Compounds
The following tables summarize quantitative data from structurally similar compounds to

provide an estimate of the physical, chemical, and toxicological properties of (tert-
Butylperoxy)(triphenyl)silane.

Table 1: Physical and Chemical Properties of Analogous Compounds
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Property
tert-Butyl
Hydroperoxide

Di-tert-butyl
Peroxide

Triphenylsilane

CAS Number 75-91-2 110-05-4 789-25-3

Molecular Formula C₄H₁₀O₂ C₈H₁₈O₂ C₁₈H₁₆Si

Melting Point -3 °C -40 °C 43-47 °C

Boiling Point 89 °C (decomposes) 111 °C 378 °C

Flash Point 27 °C 18 °C >110 °C

Table 2: Toxicological Data of Analogous Compounds

Compound LD50 Oral (Rat) LC50 Inhalation (Rat)

tert-Butyl Hydroperoxide 406 mg/kg 500 ppm (4h)

Di-tert-butyl Peroxide 4837 mg/kg 20.3 mg/L (4h)

Triphenylsilane No data available No data available

Table 3: Fire and Explosion Hazard Data of Analogous Compounds

Compound Flammability Autoignition Temperature

tert-Butyl Hydroperoxide Flammable liquid and vapor 232 °C

Di-tert-butyl Peroxide Flammable liquid 183 °C

Triphenylsilane Combustible solid No data available

Experimental Protocols for Safe Handling
Detailed experimental protocols for handling (tert-Butylperoxy)(triphenyl)silane should be

developed in accordance with standard laboratory safety procedures for organic peroxides.

General Handling Protocol:
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Preparation: Before handling, ensure that a chemical fume hood is operational and that all

necessary personal protective equipment (PPE) is readily available. A safety shower and

eyewash station should be in close proximity.

Personal Protective Equipment (PPE): Wear appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile or neoprene).

Safety goggles and a face shield.

A flame-retardant laboratory coat.

Dispensing:

Conduct all manipulations of the compound within a chemical fume hood.

Use non-sparking tools and equipment.

Ground all equipment to prevent static discharge.

Avoid contact with incompatible materials such as strong acids, bases, reducing agents,

and metals.

Heating:

Do not heat the compound directly. If heating is necessary for a reaction, use a well-

controlled heating mantle or oil bath with a temperature controller and a blast shield.

Monitor the reaction temperature closely.

Waste Disposal:

Dispose of waste containing (tert-Butylperoxy)(triphenyl)silane as hazardous waste.

Do not mix with other waste streams.

Consult your institution's environmental health and safety (EHS) department for specific

disposal procedures.
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Reactivity and Stability
The primary safety concern with (tert-Butylperoxy)(triphenyl)silane is its thermal stability.

Silyl peroxides are known to be thermally labile. The decomposition of silyl peroxides can be

initiated by heat, light, or the presence of catalysts, and can proceed via homolytic cleavage of

the O-O bond to form radicals.

Decomposition Pathway:

The thermal decomposition of silyl peroxides generally proceeds through the formation of

alkoxy and siloxy radicals. For tert-butyl trimethylsilyl peroxide, the decomposition products

include acetone, tert-butyl alcohol, and hexamethyldisiloxane.[1] A similar decomposition

pathway can be anticipated for (tert-Butylperoxy)(triphenyl)silane.

Incompatible Materials:

Avoid contact with:

Strong acids and bases

Reducing agents

Metals and metal salts

Combustible materials

Storage and Transportation
Storage:

Store in a cool, dry, well-ventilated area.

Keep away from heat, sparks, and open flames.

Store separately from incompatible materials.

The storage area should be equipped with explosion-proof electrical fittings.
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Keep containers tightly closed.

Transportation:

Transport in accordance with all applicable local, national, and international regulations for

organic peroxides.

Avoid mechanical shock and friction during transport.

Emergency Procedures
Spill Response:

Evacuate the area immediately.

Remove all sources of ignition.

Ventilate the area.

Wear appropriate PPE, including respiratory protection if necessary.

Absorb the spill with an inert, non-combustible material (e.g., vermiculite, sand).

Collect the absorbed material into a suitable container for hazardous waste disposal.

Do not use combustible materials such as paper towels to clean up spills.

Fire Fighting Measures:

Use a dry chemical, carbon dioxide, or foam extinguisher.

Do not use water, as it may be ineffective and could spread the fire.

Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids occasionally. Get immediate medical attention.
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Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Get medical attention if irritation develops.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Ingestion: Do not induce vomiting. Give large quantities of water. Never give anything by

mouth to an unconscious person. Get immediate medical attention.

Visualization of Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of (tert-
Butylperoxy)(triphenyl)silane.
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Safe handling workflow for (tert-Butylperoxy)(triphenyl)silane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdnsciencepub.com [cdnsciencepub.com]

To cite this document: BenchChem. [safety and handling precautions for (tert-Butylperoxy)
(triphenyl)silane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096289#safety-and-handling-precautions-for-tert-
butylperoxy-triphenyl-silane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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